Cas no 2228831-31-8 (methyl(2-{pyrazolo1,5-apyrimidin-6-yl}propan-2-yl)amine)

• Product Name: methyl(2-{pyrazolo1,5-apyrimidin-6-yl}propan-2-yl)amine
• CAS No: 2228831-31-8
• MF: C₁₀H₁₄N₄
• MW: 190.244961261749
• CID: 5993559
• PubChem ID: 165609535
• Update Time: 2025-05-30

methyl(2-{pyrazolo1,5-apyrimidin-6-yl}propan-2-yl)amine Chemical and Physical Properties

Names and Identifiers

• methyl(2-{pyrazolo1,5-apyrimidin-6-yl}propan-2-yl)amine
• methyl(2-{pyrazolo[1,5-a]pyrimidin-6-yl}propan-2-yl)amine
• 2228831-31-8
• EN300-1736881

• Inchi： 1S/C10H14N4/c1-10(2,11-3)8-6-12-9-4-5-13-14(9)7-8/h4-7,11H,1-3H3
• InChI Key： BSJFLUYEKKIQOD-UHFFFAOYSA-N
• SMILES： N(C)C(C)(C)C1C=NC2=CC=NN2C=1

Computed Properties

• Exact Mass: 190.121846464g/mol
• Monoisotopic Mass: 190.121846464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 42.2Ų

Additional information on methyl(2-{pyrazolo1,5-apyrimidin-6-yl}propan-2-yl)amine

Methyl(2-{pyrazolo[1,5-a]pyrimidin-6-yl}propan-2-yl)amine: A Comprehensive Overview

Methyl(2-{pyrazolo[1,5-a]pyrimidin-6-ylpropan-2-yl)amine, with the CAS number 2228831-31-8, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule has garnered attention due to its unique structural features and potential applications in drug development. The pyrazolo[1,5-a]pyrimidin core is a heterocyclic scaffold that has been extensively studied for its biological activity. This review aims to provide a detailed exploration of the compound's chemical properties, synthetic pathways, and recent advancements in its application within the pharmaceutical industry.

The structural motif of methyl(2-{pyrazolo[1,5-a]pyrimidin-6-ylpropan-2-yl)amine consists of a fused bicyclic system comprising a pyrazole ring and a pyrimidine ring. This particular arrangement imparts distinct electronic and steric properties to the molecule, making it a versatile candidate for further chemical modifications. The presence of an amine group at the 2-position of the pyrazolo[1,5-a]pyrimidin ring enhances its reactivity, allowing for various functionalization strategies. These characteristics have made it a focal point for medicinal chemists seeking to develop novel therapeutic agents.

In recent years, there has been a surge in research focused on exploring the pharmacological potential of heterocyclic compounds. The pyrazolo[1,5-a]pyrimidin scaffold has been particularly noted for its ability to interact with numerous biological targets. Studies have shown that derivatives of this scaffold exhibit a wide range of biological activities, including antiviral, anticancer, and anti-inflammatory properties. Methyl(2-{pyrazolo[1,5-a]pyrimidin-6-ylpropan-2-yl)amine is no exception and has been investigated for its potential role in modulating these pathways.

The synthesis of methyl(2-{pyrazolo[1,5-a]pyrimidin-6-ylpropan-2-yl)amine involves several key steps that highlight the ingenuity of modern synthetic chemistry. The process typically begins with the preparation of the pyrazolo[1,5-a]pyrimidin-6-carboxylic acid derivative, which serves as the foundational building block. This intermediate is then subjected to alkylation and subsequent functional group transformations to yield the desired amine derivative. The synthetic route underscores the importance of strategic bond formation and manipulation in creating complex molecular architectures.

The pharmacological evaluation of methyl(2-{pyrazolo[1,5-a]pyrimidin-6-ylpropan-2-yl)amine has revealed intriguing findings that warrant further investigation. Preclinical studies have demonstrated that this compound exhibits moderate affinity for certain enzymes and receptors implicated in various diseases. Notably, its interaction with protein kinases has been a subject of interest due to the critical role these enzymes play in cellular signaling pathways. By modulating kinase activity, methyl(2-{pyrazolo[1,5-a]pyrimidin-6-ylpropan-2-yl)amine holds promise as a potential therapeutic agent.

The development of novel drug candidates often involves optimizing physicochemical properties to enhance bioavailability and reduce toxicity. In the case of methyl(2-{pyrazolo[1,5-a]pyrimidin-6-ylpropan-2-yl)amine, researchers have focused on fine-tuning its solubility and metabolic stability. Structural modifications have been employed to improve pharmacokinetic profiles while maintaining biological efficacy. These efforts align with current trends in drug discovery aimed at developing molecules that are both potent and well-tolerated by patients.

The integration of computational methods into drug design has significantly accelerated the discovery process. Molecular modeling techniques have been instrumental in predicting the binding affinity and interactions of methyl(2-{pyrazolo[1,5-a]pyrimidin-6-ylpropan-2-yl)amine with biological targets. These simulations provide valuable insights into how structural changes can influence pharmacological activity, guiding experimental efforts towards more effective candidates. The synergy between experimental and computational approaches underscores the dynamic nature of contemporary pharmaceutical research.

The future prospects for methyl(2-{pyrazolo[1,5-a]pyrimidin-6-ylpropan-2-yl)amine are promising, with ongoing studies exploring its potential in treating various conditions. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive further innovation in this area. As our understanding of disease mechanisms continues to evolve, compounds like methyl(2-{pyrazolo[1,5-a]pyrimidin-6-ylpropan-2-yl)amine may find new applications in precision medicine approaches tailored to individual patient needs.

In conclusion, methyl(2-{pyrazolo[1,5-a]pyrimidin-6-yloxy}propanal), CAS number 2228831–31–8, represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications.